Ethyl 1-(1-phenylethyl)-1H-imidazole-5-carboxylate sulfate
Catalog No.
S9007176
CAS No.
51919-80-3
M.F
C14H18N2O6S
M. Wt
342.37 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
CAS Number
51919-80-3
Product Name
Ethyl 1-(1-phenylethyl)-1H-imidazole-5-carboxylate sulfate
IUPAC Name
ethyl 3-(1-phenylethyl)imidazole-4-carboxylate;sulfuric acid
Molecular Formula
C14H18N2O6S
Molecular Weight
342.37 g/mol
InChI
InChI=1S/C14H16N2O2.H2O4S/c1-3-18-14(17)13-9-15-10-16(13)11(2)12-7-5-4-6-8-12;1-5(2,3)4/h4-11H,3H2,1-2H3;(H2,1,2,3,4)
InChI Key
YCUUCSZGTWIJDW-UHFFFAOYSA-N
Canonical SMILES
CCOC(=O)C1=CN=CN1C(C)C2=CC=CC=C2.OS(=O)(=O)O
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
2
Exact Mass
342.08855747 g/mol
Monoisotopic Mass
342.08855747 g/mol
Heavy Atom Count
23
Dates
Modify: 2023-11-21
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:2624-63-7
Molecular Formula:C36H44N4O8
Molecular Weight:660.8 g/mol
Availability:
In Stock
CAS No.:10599-90-3
Molecular Formula:NH2Cl
ClH2N
ClH2N
Molecular Weight:51.47 g/mol
Availability:
In Stock
CAS No.:553-69-5
Molecular Formula:C13H14N2O
Molecular Weight:214.26 g/mol
Availability:
In Stock
CAS No.:29870-99-3
Molecular Formula:C6H10O6S
Molecular Weight:265.8 g/mol
Availability:
In Stock
